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Compound of Interest

Compound Name: Fluoroacetic anhydride
CAS No.: 407-33-0
Cat. No.: B1329317
Get Quote
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Executive Summary: The Latent Metabolic Threat

Fluoroacetic anhydride (FAA) [Bis(fluoroacetic) anhydride] is a specialized acylating agent
distinct from the common trifluoroacetic anhydride (TFAA). While both are corrosive
anhydrides, FAA possesses a catastrophic toxicity profile due to its hydrolysis into fluoroacetic
acid (fluoroacetate).

Unlike TFAA, which metabolizes to the chemically stable trifluoroacetate, FAA undergoes
"lethal synthesis" in vivo. It is a metabolic poison that hijacks the Krebs cycle, leading to citrate
accumulation, cellular respiration collapse, and death. Handling FAA requires Biosafety Level 3
(BSL-3) chemical equivalents, not just standard organic synthesis protocols.

Part 1: Critical Disambiguation & Molecular Identity

WARNING: Do not confuse Fluoroacetic Anhydride (FAA) with Trifluoroacetic Anhydride
(TFAA).
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Formula

Primary Hazard

Metabolic Poison
(Mitochondrial Blockade)

Corrosive / Acid Burn

Hydrolysis Product

Monofluoroacetic Acid

(Compound 1080 precursor)

Trifluoroacetic Acid (Strong

acid, stable)

Mechanism

Inhibits Aconitase (Lethal

Synthesis)

Acidosis / Tissue destruction

Handling Level

High Containment
(Glovebox/Class Il Hood)

Standard Fume Hood

Part 2: Mechanism of Toxicity (The "Lethal

Synthesis")[1]

The extreme danger of FAA lies in its similarity to acetic anhydride. Upon contact with moisture

(in air or tissue), it rapidly hydrolyzes to fluoroacetate. The body mistakes fluoroacetate for

acetate, activating it into Fluoroacetyl-CoA.

This mimicry allows the toxin to enter the Krebs Cycle (TCA Cycle), where Citrate Synthase

condenses it with oxaloacetate to form (-)-erythro-2-fluorocitrate. This metabolite is the actual

poison—a "suicide substrate"” that binds irreversibly to Aconitase, halting cellular respiration.

Figure 1: The Lethal Synthesis Pathway
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Caption: Mechanism of Action. FAA hydrolyzes to fluoroacetate, which is metabolically

converted to fluorocitrate, irreversibly blocking Aconitase.
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Part 3: Physical Properties & Stability[2]

FAA is moisture-sensitive.[1] Data below refers to the anhydride and its hydrolysis product
(Fluoroacetic acid), which dictates the toxicity profile.

Property Data (Approximate/inferred*)
Physical State Colorless liquid, pungent odor.[2]

Boiling Point ~160-165°C (Est. based on acid BP)
Solubility Soluble in DCM, Ether, THF.[1][3] Reacts

violently with water.

Rapid. Generates 2 equivalents of Fluoroacetic

Hydrolysis Rate
e acid.[4]

LD50 (Oral, Rat) ~0.1 — 0.2 mg/kg (Based on Na-Fluoroacetate)

) ] Extremely High. Fatal systemic toxicity via
Skin Absorption
dermal route.

*Note: Pure FAA is rare; properties often inferred from the acid (CAS 144-49-0) or sodium salt
(CAS 62-74-8).

Part 4: Engineering Controls & PPE (The Self-
Validating System)

Safety relies on a redundant barrier system. If one barrier fails (e.g., glove tear), the

engineering control (airflow) must capture the hazard.

Personal Protective Equipment (PPE)

o Respiratory: A standard N95 is insufficient. Use a full-face respirator with organic vapor/acid
gas cartridges (OV/AG) if working outside a glovebox (not recommended).

e Dermal (Hands):
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o Primary Layer: Laminate film gloves (e.g., Silver Shield / 4H). Nitrile is permeable to
anhydrides and small fluorinated organics over time.

o Secondary Layer: 8 mil Nitrile (for dexterity and mechanical protection over the laminate).

o Technique: "Double-gloving" with breakthrough monitoring. Change outer gloves
immediately upon splash.

e Body: Tyvek lab coat or chemically resistant apron.

Engineering Controls

e Primary Containment:Inert Atmosphere Glovebox is the Gold Standard.

e Secondary Containment: Class Il Type B2 Biosafety Cabinet (Total Exhaust) or a high-
performance chemical fume hood. Do not use recirculating hoods.

Part 5: Operational Protocol
Figure 2: Safe Handling Workflow
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Caption: Operational workflow emphasizing moisture exclusion and segregated waste streams.

Step-by-Step Methodology

Setup: All glassware must be oven-dried. FAA reacts with ambient moisture to release toxic
acid fumes.

Transfer: Never pour FAA. Use oven-dried glass syringes with Luer-lock needles. Transfer
under positive nitrogen pressure.

Reaction: Perform all reactions in a sealed vessel vented through a scrubber (NaOH trap) to
neutralize any escaping acid vapors.
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e Quenching (Critical):
o Do not add water to FAA.

o Add the reaction mixture dropwise into a stirred, cooled solution of 10% NaOH or
NaHCO3.

o Warning: This converts FAA to Sodium Fluoroacetate. While the corrosive anhydride is
gone, the solution is now a solution of "Compound 1080" (Rodenticide). It remains lethal.

Part 6: Decontamination & Emergency Response
Spill Management

o Evacuate: Immediate evacuation of the lab. Allow aerosols to settle (30 min).

o Neutralization:

[e]

Do not use standard spill kits (clay/sand) alone.

(¢]

Cover spill with Lime (Calcium Oxide) or Soda Ash to neutralize the acid.

Absorb with vermiculite.

[¢]

o

Disposal: All cleanup materials must be incinerated as hazardous waste. Label clearly:
"CONTAINS FLUOROACETATE - DO NOT AUTOCLAVE."

Medical Management (Supportive)

There is no guaranteed antidote. Treatment focuses on extending the window for the body to
clear the toxin.

o Immediate Action: Decontaminate skin with copious soap and water (15 mins). Speed is vital
to prevent systemic absorption.

o Therapeutic Intervention (Clinical Context):

o Ethanol Loading: Similar to methanol poisoning, ethanol may compete for acetate
transporters/enzymes, potentially slowing the conversion of fluoroacetate to fluorocitrate
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[1].

o Acetate Administration: Sodium acetate or glycerol monoacetate (Monoacetin) can be
administered to outcompete fluoroacetate at the Acetyl-CoA synthetase step [2].

o Calcium Gluconate: To treat hypocalcemia induced by the poisoning.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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